Cas no 1934425-60-1 (4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde)

• Product Name: 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde
• CAS No: 1934425-60-1
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5709208
• PubChem ID: 130679890
• Update Time: 2025-10-14

4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725973
• 1934425-60-1
• 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde

• Inchi： 1S/C10H13NO3S/c12-4-7-2-11(3-10(7)14)8-1-9(5-13)15-6-8/h1,5-7,10,12,14H,2-4H2
• InChI Key： XGMYCQCRXRTTGR-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)N1CC(C(CO)C1)O

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89Ų

Additional information on 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde

Comprehensive Analysis of 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS No. 1934425-60-1)

In the rapidly evolving field of pharmaceutical and organic chemistry, 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS No. 1934425-60-1) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine-thiophene hybrid structure, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its hydroxymethyl and hydroxy functional groups, which enhance its reactivity and solubility in polar solvents.

The compound's thiophene-2-carbaldehyde moiety is a key feature that aligns with current trends in heterocyclic chemistry. Heterocycles like thiophene are widely explored due to their prevalence in bioactive molecules and organic electronics. With the growing demand for sustainable chemistry, the hydroxymethylpyrrolidine segment of this compound offers opportunities for green synthesis routes, a topic frequently searched in academic and industrial forums.

Recent literature highlights the role of 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde in medicinal chemistry. Its structural similarity to known pharmacophores has sparked investigations into its potential as a building block for kinase inhibitors or antimicrobial agents. This aligns with trending searches on "drug-like molecules" and "scaffold diversification," reflecting the compound's relevance in modern drug design.

From a synthetic perspective, the carbaldehyde group in this compound provides a versatile handle for further derivatization, a feature often queried in chemical synthesis databases. The compound's CAS No. 1934425-60-1 serves as a critical identifier in patent landscapes, where researchers frequently search for novel intermediates in pharmaceutical development.

The physicochemical properties of 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde are another area of interest. Its balanced lipophilicity, inferred from the hydroxy and hydroxymethyl substituents, makes it a candidate for bioavailability studies—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research. Computational chemists are also exploring its 3D conformation to predict protein-binding interactions.

In material science, the thiophene core of this compound resonates with searches for "organic semiconductors" and "conductive polymers." The electron-rich nature of the thiophene-2-carbaldehyde unit could contribute to charge transport properties, making it relevant for OLED or photovoltaic applications—a connection often overlooked in traditional literature.

Quality control of CAS No. 1934425-60-1 is another frequently searched aspect. Analytical methods like HPLC and NMR are crucial for verifying the purity of this compound, especially when used as a reference standard. The presence of both hydroxy and aldehyde functionalities necessitates careful storage conditions to prevent degradation—a practical consideration often discussed in chemical forums.

The environmental fate of 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde is gaining attention amid increasing regulatory focus on green chemistry. Its potential biodegradability, inferred from the hydroxymethylpyrrolidine moiety, aligns with searches for "sustainable chemicals" and "benign by design" principles in chemical manufacturing.

In conclusion, 4-[3-Hydroxy-4-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde represents a multifaceted compound bridging pharmaceutical and material sciences. Its CAS No. 1934425-60-1 serves as a gateway to extensive research opportunities, from drug discovery to advanced materials, making it a molecule worth watching in contemporary chemical innovation.